Cas no 62936-31-6 (ethyl [4-(methylsulfanyl)phenyl](oxo)acetate)

• Product Name: ethyl [4-(methylsulfanyl)phenyl](oxo)acetate
• CAS No: 62936-31-6
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 869872
• PubChem ID: 2758911
• Update Time: 2025-04-19

ethyl [4-(methylsulfanyl)phenyl](oxo)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl [4-(methylsulfanyl)phenyl](oxo)acetate
• Ethyl 4-thiomethylbenzoylformate
• (4-Methylsulfanylphenyl)oxoacetic acid ethyl ester
• 2-[(4-methylthio)phenyl]oxoacetic acid ethyl ester
• 4-Methylmercapto-phenylglyoxylsaeure-aethylester
• ethyl (4-thiomethoxyphenyl)oxoacetate
• Ethyl 2-(4-(methylthio)phenyl)-2-oxoacetate
• Ethyl 4-(methylthio)benzoylformate
• ethyl 4-methanesulfanylbenzoylformate
• AAVSFTKDXIEMEI-UHFFFAOYSA-N
• AKOS016017107
• SCHEMBL640427
• DTXSID90978764
• Ethyl2-(4-(methylthio)phenyl)-2-oxoacetate
• G73666
• 62936-31-6
• ethyl 2-(4-methylsulfanylphenyl)-2-oxoacetate
• (4-methylsulfanyl-phenyl)-oxo-acetic acid ethyl ester
• CS-0364545
• DB-073225

• MDL： MFCD01319625
• Inchi： 1S/C11H12O3S/c1-3-14-11(13)10(12)8-4-6-9(15-2)7-5-8/h4-7H,3H2,1-2H3
• InChI Key： AAVSFTKDXIEMEI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C(=O)OCC)=O)=CC=1

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.2
• Boiling Point: 342.5°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.555
• PSA: 68.67000
• LogP: 2.15430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives